Cas no 913642-78-1 (tert-butyl 2-(2-hydroxyethyl)morpholine-4-carboxylate)

• Product Name: tert-butyl 2-(2-hydroxyethyl)morpholine-4-carboxylate
• CAS No: 913642-78-1
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• MDL: MFCD09608014
• CID: 821537
• PubChem ID: 44182317
• Update Time: 2025-11-02

tert-butyl 2-(2-hydroxyethyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• N-Boc-2-(2-Hydroxyethyl)morpholine
• tert-butyl 2-(2-hydroxyethyl)morpholine-4-carboxylate
• 1,1-Dimethylethyl 2-(2-hydroxyethyl)-4-morpholinecarboxylate (ACI)
• 2-(2-Hydroxy-ethyl)-morpholine-4-carboxylic acid tert-butyl ester
• SCHEMBL1655537
• (R)-2-(4-Boc-morpholin-2-yl)ethanol
• EN300-160501
• 913642-78-1
• AKOS016002223
• MB13482
• MFCD11865208
• DTXSID10657766
• CS-0100434
• 4-Boc-2-(2-hydroxyethyl)morpholine
• Z1505713453
• MB10247
• MB07440
• AS-33248
• tert-butyl2-(2-hydroxyethyl)morpholine-4-carboxylate
• 4-N-BOC-2-(2-HYDROXYETHYL)MORPHOLINE
• SY346619
• VUDVZUAUPOAVLM-UHFFFAOYSA-N
• MFCD09608014
• DB-050731

• MDL： MFCD09608014
• Inchi： 1S/C11H21NO4/c1-11(2,3)16-10(14)12-5-7-15-9(8-12)4-6-13/h9,13H,4-8H2,1-3H3
• InChI Key： VUDVZUAUPOAVLM-UHFFFAOYSA-N
• SMILES： O=C(N1CC(CCO)OCC1)OC(C)(C)C

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.097
• Boiling Point: 336℃
• Flash Point: 157℃

Additional information on tert-butyl 2-(2-hydroxyethyl)morpholine-4-carboxylate

Comprehensive Overview of tert-butyl 2-(2-hydroxyethyl)morpholine-4-carboxylate (CAS No. 913642-78-1): Properties, Applications, and Industry Insights

tert-butyl 2-(2-hydroxyethyl)morpholine-4-carboxylate (CAS No. 913642-78-1) is a specialized organic compound widely utilized in pharmaceutical synthesis, agrochemical research, and material science. Its unique molecular structure, featuring a morpholine ring and a hydroxyethyl side chain, makes it a versatile intermediate for designing bioactive molecules. The tert-butyl group enhances its stability, while the carboxylate moiety offers reactivity for further derivatization. This compound has garnered significant attention due to its role in developing drug candidates, particularly in kinase inhibitors and CNS-targeted therapies.

In recent years, the demand for high-purity intermediates like tert-butyl 2-(2-hydroxyethyl)morpholine-4-carboxylate has surged, driven by advancements in precision medicine and green chemistry. Researchers frequently search for "morpholine derivatives in drug discovery" or "CAS 913642-78-1 synthesis protocol," reflecting its relevance in cutting-edge applications. The compound’s solubility in polar solvents (e.g., DMSO, ethanol) and compatibility with microwave-assisted synthesis further align with modern lab trends favoring efficiency and sustainability.

From a technical perspective, 913642-78-1 exhibits a balanced lipophilicity (LogP ~1.2), making it suitable for optimizing drug bioavailability. Its hydroxyethyl group allows for facile conjugation with other pharmacophores, a feature often explored in "prodrug design strategies" queries. Analytical data (e.g., NMR, HPLC) typically confirm its >98% purity, meeting stringent requirements for GMP-grade intermediates. Notably, its thermal stability (decomposition >200°C) ensures reliability in industrial-scale reactions.

The compound’s applications extend beyond pharmaceuticals. In material science, it serves as a monomer for functionalized polymers, addressing search trends like "morpholine-based smart materials." Its bifunctional nature enables crosslinking in hydrogels, relevant to wound dressings and controlled-release systems. Environmental considerations are also paramount; recent studies highlight its low ecotoxicity, aligning with green chemistry principles—a hot topic in "benign solvent alternatives" discussions.

Regulatory compliance is another critical aspect. While tert-butyl 2-(2-hydroxyethyl)morpholine-4-carboxylate is not classified as hazardous, proper handling (e.g., PPE, ventilation) is recommended per OSHA laboratory standards. Suppliers often provide SDS documentation detailing storage conditions (2-8°C, inert atmosphere) to maintain stability—information frequently sought via "CAS 913642-78-1 safety data" searches.

Future prospects for this compound are promising. With the rise of AI-driven molecular design, its scaffold is being explored in "fragment-based drug discovery" (FBDD). Patent analyses reveal growing IP activity around morpholine derivatives, particularly for oncology and neurodegenerative disease targets. As industries prioritize cost-effective chiral building blocks, 913642-78-1 stands out for its synthetic flexibility and commercial availability.

In conclusion, tert-butyl 2-(2-hydroxyethyl)morpholine-4-carboxylate (CAS No. 913642-78-1) exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications—from small-molecule therapeutics to advanced materials—coupled with evolving research trends, ensure its continued significance. For laboratories and manufacturers, understanding its properties and market dynamics is essential to leverage its full potential.